Cas no 2228748-98-7 (4-(4-amino-1,2-oxazol-5-yl)benzonitrile)

• Product Name: 4-(4-amino-1,2-oxazol-5-yl)benzonitrile
• CAS No: 2228748-98-7
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 6191052
• PubChem ID: 165708738
• Update Time: 2025-06-26

4-(4-amino-1,2-oxazol-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1,2-oxazol-5-yl)benzonitrile
• 2228748-98-7
• EN300-1816766

• Inchi： 1S/C10H7N3O/c11-5-7-1-3-8(4-2-7)10-9(12)6-13-14-10/h1-4,6H,12H2
• InChI Key： ATAJZTCABBMBQR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-(4-amino-1,2-oxazol-5-yl)benzonitrile

Introduction to 4-(4-amino-1,2-oxazol-5-yl)benzonitrile (CAS No. 2228748-98-7)

4-(4-amino-1,2-oxazol-5-yl)benzonitrile, identified by the chemical formula CAS No. 2228748-98-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic nitrile derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound’s molecular framework integrates a benzonitrile moiety with an oxazole ring, both of which are known for their pharmacological significance. The presence of an amino group at the 4-position of the oxazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The 4-(4-amino-1,2-oxazol-5-yl)benzonitrile structure is characterized by its ability to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, which are pivotal in medicinal chemistry. Its dual functionality—combining the electron-withdrawing nature of the nitrile group with the electron-donating properties of the amino group—makes it a promising candidate for designing molecules with enhanced binding affinity and selectivity. This balance of electronic properties is particularly crucial in the development of small-molecule inhibitors targeting biological macromolecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their widespread presence in bioactive molecules. The oxazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. For instance, oxazole derivatives have shown promise as antimicrobial agents, antiviral agents, and even as components in anticancer therapies. The incorporation of an amino-substituted oxazole ring into a benzonitrile backbone, as seen in 4-(4-amino-1,2-oxazol-5-yl)benzonitrile, introduces additional potential binding sites for biological targets, thereby expanding its therapeutic utility.

The benzonitrile moiety is another key feature of this compound that contributes to its pharmacological potential. Benzonitriles are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. This property makes them invaluable in drug design, allowing chemists to modify existing molecules without losing their desired pharmacological effects. Furthermore, the nitrile group can engage in hydrogen bonding interactions with biological targets, which can be leveraged to improve drug potency and selectivity.

One of the most compelling aspects of 4-(4-amino-1,2-oxazol-5-yl)benzonitrile is its potential as a building block for more complex drug candidates. Researchers have utilized similar scaffolds to develop novel therapeutics targeting various diseases. For example, recent studies have explored the use of oxazole-containing compounds as kinase inhibitors, where the combination of the oxazole ring and an amino group provides optimal binding interactions with the enzyme’s active site. Similarly, benzonitrile derivatives have been investigated for their anti-inflammatory properties, highlighting the compound’s versatility.

The synthesis of 4-(4-amino-1,2-oxazol-5-yl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzonitriles and oxazole precursors under controlled conditions. The introduction of the amino group at the 4-position of the oxazole ring typically involves nucleophilic substitution reactions or reductive amination techniques. These synthetic strategies underscore the compound’s importance as a versatile intermediate in pharmaceutical chemistry.

From a computational chemistry perspective, 4-(4-amino-1,2-oxazol-5-yl)benzonitrile has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have revealed that the compound can effectively bind to proteins involved in various disease pathways. For instance, computational docking experiments have shown that this molecule can interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases respectively. Such insights provide valuable guidance for medicinal chemists seeking to develop novel therapeutics.

The growing interest in 4-(4-amino-1,2-oxazol-5-yl)benzonitrile is also reflected in its increasing demand within the pharmaceutical industry. Companies specializing in custom synthesis and contract research have reported heightened inquiries for this compound over recent years. This trend underscores its potential as a key intermediate in drug discovery programs targeting diverse therapeutic areas. As research continues to uncover new applications for this molecule, its significance is expected to grow further.

In conclusion,4-(4-amino-1,2-oxazol-5-ybieten) (CAS No. 2228748)-987 represents a promising compound with significant pharmaceutical potential。 Its unique structural features—combining an amino-substituted oxazole ring with a benzonitrile moiety—make it a versatile intermediate for drug development。 Recent advances in synthetic chemistry and computational biology continue to enhance our understanding of this molecule’s properties and applications。 As research progresses， it is likely that new therapeutic uses will be discovered， further solidifying its role as a valuable asset in medicinal chemistry。